Cas no 113578-24-8 (11-Progesterone acridinium estertrifluoromethanesulfonate)
113578-24-8 structure
Product Name:11-Progesterone acridinium estertrifluoromethanesulfonate
CAS No:113578-24-8
MF:C47H51F3N2O9S
MW:876.976063013077
CID:170629
PubChem ID:195016
Update Time:2025-04-19
11-Progesterone acridinium estertrifluoromethanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 11-Progesterone acridinium estertrifluoromethanesulfonate
- 11-progesteryl-2-carboxymethyltyramine-4-(10-methyl)acridinium-9-carboxylate
- (11alpha)-11-(2-{[2-(4-{[(10-methylacridinium-9-yl)carbonyl]oxy}phenyl)ethyl]amino}-2-oxoethoxy)-3,20-dioxopregn-4-ene trifluoromethanesulfonate
- 11-Pamta
- 113578-24-8
- FEZBZGDUFCMDHY-KMFDWQNXSA-N
- [4-[2-[[2-[[(8S,9S,10R,11R,13S,14S,17S)-17-Acetyl-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-11-yl]oxy]acetyl]amino]ethyl]phenyl] 10-methylacridin-10-ium-9-carboxylate;trifluoromethanesulfonate
-
- Inchi: 1S/C46H50N2O6.CHF3O3S/c1-28(49)36-19-20-37-33-18-15-30-25-31(50)21-23-45(30,2)43(33)40(26-46(36,37)3)53-27-41(51)47-24-22-29-13-16-32(17-14-29)54-44(52)42-34-9-5-7-11-38(34)48(4)39-12-8-6-10-35(39)42;2-1(3,4)8(5,6)7/h5-14,16-17,25,33,36-37,40,43H,15,18-24,26-27H2,1-4H3;(H,5,6,7)/t33-,36+,37-,40+,43+,45-,46+;/m0./s1
- InChI Key: FEZBZGDUFCMDHY-KMFDWQNXSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)[O-].O(CC(NCCC1C=CC(=CC=1)OC(C1C2C=CC=CC=2[N+](C)=C2C=CC=CC=12)=O)=O)[C@@H]1C[C@]2(C)[C@@H](C(C)=O)CC[C@H]2[C@@H]2CCC3=CC(CC[C@]3(C)[C@H]21)=O
Computed Properties
- Exact Mass: 876.32673687g/mol
- Monoisotopic Mass: 876.32673687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 62
- Rotatable Bond Count: 10
- Complexity: 1590
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 168Ų
11-Progesterone acridinium estertrifluoromethanesulfonate Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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